Ligand properties of 1H-diphosphirenes and diphosphirenylium salts towards iron carbonyl fragments

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A904747F

Abstract

Treatment of η1-[1,3-bis(diisopropylamino)-1H-diphosphirene]tetracarbonyl iron 2 with trifluoromethanesulfonic acid affords the binuclear [3-diisopropylaminodiphosphirenylium salt] iron complex 5, which reacts with diisopropylamine giving the opened binuclear iron complex 3.

Recommended Literature